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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619399 Get Quote

ARM165 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of ARM165, a potent

PIK3CG PROTAC degrader.

Frequently Asked Questions (FAQs)
Q1: What is ARM165 and what is its mechanism of action?

A1: ARM165 is a heterobifunctional proteolysis-targeting chimera (PROTAC). It is designed to

specifically target and degrade the PIK3CG protein (p110γ subunit of phosphoinositide 3-

kinase), which in turn inhibits the PI3Kγ-Akt signaling pathway.[1] This mechanism of action

makes it a promising candidate for antileukemia therapies, particularly in acute myeloid

leukemia (AML).[1][2]

Q2: I'm having trouble dissolving ARM165 in DMSO. What could be the issue?

A2: Solubility issues with ARM165 in DMSO can arise from several factors. Firstly, DMSO is

hygroscopic and can absorb moisture from the air, which significantly reduces the solubility of

many compounds, including PROTACs.[1][3] It is crucial to use a fresh, anhydrous grade of

DMSO.[3][4] Additionally, complete dissolution may require energy input.[3]
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Q3: My ARM165 precipitates out of solution when I dilute my DMSO stock in aqueous media.

How can I prevent this?

A3: This is a common issue for many PROTACs due to their high molecular weight and

lipophilicity, which leads to poor aqueous solubility.[5][6] When a concentrated DMSO stock is

diluted in an aqueous buffer, the abrupt change in solvent polarity can cause the compound to

precipitate.[6] To mitigate this, it is recommended to perform serial dilutions and consider the

use of co-solvents for in vivo studies.[1][6] For cell-based assays, ensure the final DMSO

concentration is kept low (ideally below 0.1%) to avoid both precipitation and cellular toxicity.[6]

[7]

Q4: What is the recommended storage condition for ARM165 stock solutions?

A4: Once dissolved, it is best to aliquot your stock solution into single-use vials to avoid

repeated freeze-thaw cycles.[1][8] Stock solutions of ARM165 in DMSO can be stored at -20°C

for up to one month or at -80°C for up to six months.[1][8] Always protect the solutions from

light.[1][8]
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Issue Possible Cause(s) Recommended Solution(s)

ARM165 powder will not

dissolve in DMSO.

1. DMSO has absorbed

moisture. 2. Insufficient energy

to break the crystal lattice.

1. Use a new, sealed vial of

anhydrous DMSO. 2. Gently

warm the solution to 37-60°C.

3. Use an ultrasonic bath

(sonication) to aid dissolution.

[1][3]

Precipitation occurs after

adding DMSO stock to cell

culture media.

1. Poor aqueous solubility of

ARM165. 2. Final DMSO

concentration is too high. 3.

Interaction with media

components (e.g., serum

proteins).

1. Perform serial dilutions

rather than a single large

dilution. 2. Ensure the final

DMSO concentration in your

assay is below 0.5%, and

ideally below 0.1%.[6] 3. If

possible, reduce the serum

concentration in your media

during treatment.[6] 4. Vortex

or sonicate the final solution

briefly to help redissolve any

precipitate.[7]

Inconsistent results between

experiments.

1. Variability in solution

preparation. 2. Degradation of

ARM165 in stock solutions.

1. Follow a standardized,

detailed protocol for solution

preparation. 2. Aliquot stock

solutions to minimize freeze-

thaw cycles.[1][3] 3. Prepare

fresh working solutions for

each experiment.[1][9]

Quantitative Solubility Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/arm165.html
https://www.benchchem.com/pdf/SW157765_Technical_Support_Center_Troubleshooting_Solubility_in_DMSO.pdf
https://www.benchchem.com/pdf/Solving_solubility_issues_with_PROTAC_IRAK4_degrader_4_in_vitro.pdf
https://www.benchchem.com/pdf/Solving_solubility_issues_with_PROTAC_IRAK4_degrader_4_in_vitro.pdf
https://www.selleckchem.com/qa.html
https://www.medchemexpress.com/arm165.html
https://www.benchchem.com/pdf/SW157765_Technical_Support_Center_Troubleshooting_Solubility_in_DMSO.pdf
https://www.medchemexpress.com/arm165.html
https://www.medchemexpress.com/arm165.html?locale=es-ES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Concentration Comments Source

DMSO
28.57 mg/mL (34.09

mM)

Requires ultrasonic

agitation and warming

to 60°C. Use of newly

opened, anhydrous

DMSO is critical.

[1]

N-Methylpyrrolidone

(NMP)

≥ 12.5 mg/mL (14.92

mM)

Saturation point was

not reached at this

concentration.

[1]

Saline with Co-

solvents
1 mg/mL (1.19 mM)

Formulation: 20%

NMP, 16% PEG400,

64% Saline. Requires

sonication and results

in a suspension.

[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
ARM165 in DMSO

Preparation: Allow the vial of ARM165 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of ARM165. For 1 mL of a 10 mM stock

solution, you will need 8.38 mg of ARM165 (Molecular Weight: 837.98 g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the ARM165 powder.

Vortex the solution vigorously.

Gently warm the solution in a water bath at 37-60°C for 5-10 minutes.[1]

Place the vial in an ultrasonic bath for 5-15 minutes to ensure complete dissolution.[1][6]
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Inspection: Visually inspect the solution to ensure no particulate matter remains. The solution

should be clear.

Storage: Aliquot the stock solution into single-use, light-protected vials and store at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1][8]

Protocol for Preparing a Working Solution for Cell-
Based Assays

Thawing: Thaw a single-use aliquot of your 10 mM ARM165 DMSO stock solution at room

temperature.

Intermediate Dilution: Perform a serial dilution to minimize the risk of precipitation. For

example, to achieve a final concentration of 1 µM in your cell culture well:

Prepare a 100 µM intermediate solution by diluting 2 µL of the 10 mM stock into 198 µL of

pre-warmed cell culture medium.

Vortex the intermediate solution gently.

Final Dilution: Add the appropriate volume of the 100 µM intermediate solution to your cell

culture wells to achieve the desired final concentration. For example, add 10 µL of the 100

µM solution to 990 µL of media in a well for a final concentration of 1 µM.

Control: Remember to include a vehicle control in your experiment with the same final

concentration of DMSO as your treated samples.[3]
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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